Cas no 2680674-41-1 (4-{[(benzyloxy)carbonyl][(1-methyl-1H-pyrazol-3-yl)methyl]amino}-2-hydroxybenzoic acid)

• Product Name: 4-{[(benzyloxy)carbonyl][(1-methyl-1H-pyrazol-3-yl)methyl]amino}-2-hydroxybenzoic acid
• CAS No: 2680674-41-1
• MF: C₂₀H₁₉N₃O₅
• MW: 381.381964921951
• CID: 6083215
• PubChem ID: 165922985
• Update Time: 2025-05-19

4-{[(benzyloxy)carbonyl][(1-methyl-1H-pyrazol-3-yl)methyl]amino}-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl][(1-methyl-1H-pyrazol-3-yl)methyl]amino}-2-hydroxybenzoic acid
• 2680674-41-1
• EN300-28301945

• Inchi： 1S/C20H19N3O5/c1-22-10-9-15(21-22)12-23(16-7-8-17(19(25)26)18(24)11-16)20(27)28-13-14-5-3-2-4-6-14/h2-11,24H,12-13H2,1H3,(H,25,26)
• InChI Key： AKZUURBALFXPHT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC(C(=O)O)=C(C=1)O)CC1C=CN(C)N=1)=O

Computed Properties

• Exact Mass: 381.13247072g/mol
• Monoisotopic Mass: 381.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-{[(benzyloxy)carbonyl][(1-methyl-1H-pyrazol-3-yl)methyl]amino}-2-hydroxybenzoic acid

4-{[(Benzyloxy)carbonyl][(1-Methyl-1H-Pyrazol-3-Yl)Methyl]Amino}-2-Hydroxybenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2680674-41-1, known as 4-{[(benzyloxy)carbonyl][(1-methyl-1H-pyrazol-3-yl)methyl]amino}-2-hydroxybenzoic acid, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzoic acid moiety, a hydroxyl group, and a substituted amino group. The presence of these functional groups makes it a versatile molecule with applications ranging from drug development to advanced materials science.

Recent studies have highlighted the importance of benzyloxy and carbonyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The (1-methyl-1H-pyrazol-3-yl)methyl group further adds to the molecule's complexity and functionality, potentially influencing its interaction with biological systems. Researchers have explored the synthesis of this compound using advanced methodologies, including multi-component reactions and catalytic processes, to optimize its production efficiency.

The hydroxybenzoic acid core of this compound is a well-known structure in natural products and synthetic chemistry. Its ability to form hydrogen bonds and participate in various chemical reactions makes it a valuable building block in organic synthesis. The introduction of the amino group in this molecule opens up possibilities for further functionalization, enabling the creation of derivatives with tailored properties.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The pyrazole ring, a heterocyclic structure present in the molecule, is known for its pharmacological activity. Recent research has focused on evaluating the anti-inflammatory, antioxidant, and anticancer properties of this compound. Preliminary results suggest that it may exhibit significant bioactivity, making it a candidate for further preclinical studies.

In addition to its biological applications, this compound has shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could be exploited in the development of novel materials for catalysis, sensing, and energy storage.

The synthesis of 4-{[(benzyloxy)carbonyl][(1-methyl-1H-pyrazol-3-yl)methyl]amino}-2-hydroxybenzoic acid involves multiple steps, including nucleophilic substitutions, condensation reactions, and oxidation processes. Researchers have employed green chemistry principles to minimize waste and improve sustainability in its production. These efforts align with the growing demand for environmentally friendly chemical processes.

Despite its complexity, this compound's structure has been successfully resolved through advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its stereochemistry and electronic properties, which are crucial for understanding its behavior in different chemical environments.

In conclusion, 4-{[(benzyloxy)carbonyl][(1-methyl-1H-pyrazol-3-yl)methyl]amino}-2-hydroxybenzoic acid represents a fascinating example of how intricate molecular architectures can lead to innovative applications in science and technology. With ongoing research into its properties and potential uses, this compound is poised to make significant contributions to various fields in the coming years.